Cas no 4085-30-7 (rac-(1R,2R)-2-(thiophen-2-yl)cyclopropane-1-carboxylic acid)

Technical Introduction: rac-(1R,2R)-2-(thiophen-2-yl)cyclopropane-1-carboxylic acid is a chiral cyclopropane derivative featuring a thiophene moiety, offering unique structural and electronic properties. Its rigid cyclopropane ring enhances stereochemical stability, while the thiophene group contributes to π-conjugation, making it valuable in asymmetric synthesis and pharmaceutical intermediates. The rac-(1R,2R) configuration provides versatility for enantiomeric resolution or further functionalization. This compound is particularly useful in medicinal chemistry for probing steric and electronic effects in bioactive molecules. Its well-defined stereochemistry and functional group compatibility make it a reliable building block for complex organic frameworks. Suitable for research applications, it ensures consistent performance in synthetic and catalytic studies.
rac-(1R,2R)-2-(thiophen-2-yl)cyclopropane-1-carboxylic acid structure
4085-30-7 structure
Product Name:rac-(1R,2R)-2-(thiophen-2-yl)cyclopropane-1-carboxylic acid
CAS No:4085-30-7
MF:C8H8O2S
MW:168.212921142578
CID:3420208
PubChem ID:10654669
Update Time:2025-07-24

rac-(1R,2R)-2-(thiophen-2-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • CYCLOPROPANECARBOXYLIC ACID, 2-(2-THIENYL)-, TRANS-
    • rac-(1R,2R)-2-(thiophen-2-yl)cyclopropane-1-carboxylic acid
    • SCHEMBL4502059
    • TRANS-2-(THIOPHEN-2-YL)CYCLOPROPANE-1-CARBOXYLIC ACID
    • AT22397
    • AT22395
    • 161813-94-1
    • EN300-6807130
    • 4085-30-7
    • (1r,2r)-2-(thiophen-2-yl)cyclopropane-1-carboxylic acid
    • MFCD20488769
    • EN300-1832599
    • EAA08530
    • Inchi: 1S/C8H8O2S/c9-8(10)6-4-5(6)7-2-1-3-11-7/h1-3,5-6H,4H2,(H,9,10)/t5-,6-/m1/s1
    • InChI Key: OOQRPGJTEUOBHT-PHDIDXHHSA-N
    • SMILES: S1C=CC=C1[C@@H]1C[C@H]1C(=O)O

Computed Properties

  • Exact Mass: 168.02450067g/mol
  • Monoisotopic Mass: 168.02450067g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 65.5Ų

rac-(1R,2R)-2-(thiophen-2-yl)cyclopropane-1-carboxylic acid Pricemore >>

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Additional information on rac-(1R,2R)-2-(thiophen-2-yl)cyclopropane-1-carboxylic acid

Comprehensive Overview of rac-(1R,2R)-2-(thiophen-2-yl)cyclopropane-1-carboxylic acid (CAS No. 4085-30-7)

The compound rac-(1R,2R)-2-(thiophen-2-yl)cyclopropane-1-carboxylic acid (CAS No. 4085-30-7) is a chiral cyclopropane derivative with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a thiophene ring and a cyclopropane core, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its potential in drug discovery and material science.

One of the most searched questions related to rac-(1R,2R)-2-(thiophen-2-yl)cyclopropane-1-carboxylic acid is its role in asymmetric synthesis. The compound's chiral centers allow for the creation of enantiomerically pure products, which are critical in developing therapeutics with reduced side effects. Additionally, its thiophene moiety is often explored for its electronic properties, making it relevant in organic electronics and conductive polymers.

Another trending topic linked to CAS No. 4085-30-7 is its use in green chemistry. With increasing demand for sustainable synthetic methods, researchers are investigating how this compound can be synthesized using eco-friendly catalysts or solvent-free conditions. Searches for "biodegradable cyclopropane derivatives" or "catalytic cyclopropanation" often highlight its relevance in modern chemistry.

The compound's stability and reactivity are also frequently discussed. For instance, the cyclopropane ring is known for its strain-induced reactivity, which can be leveraged in click chemistry or bioorthogonal reactions. This has led to a surge in searches for "strained ring systems in drug design" and "thiophene-based pharmacophores."

In summary, rac-(1R,2R)-2-(thiophen-2-yl)cyclopropane-1-carboxylic acid (CAS No. 4085-30-7) is a versatile compound with broad applications. Its integration into drug discovery, material science, and sustainable chemistry ensures its continued relevance in scientific research. By addressing common search queries and aligning with industry trends, this overview provides a comprehensive and SEO-optimized resource for professionals seeking detailed information on this compound.

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